N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C18H13ClN2O2S
• Molecular Weight: 356.8 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H13ClN2O2S/c1-11(22)13-8-5-9-14(10-13)20-17(23)16-15(21-18(19)24-16)12-6-3-2-4-7-12/h2-10H,1H3,(H,20,23)
• InChI Key: HVMRUMFHBLTSMO-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3

Description

N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide, also known as ACTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been shown to possess anticancer, anti-inflammatory, and antimicrobial properties. In pharmacology, N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been investigated for its potential as a drug candidate for the treatment of various diseases. In material science, N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. For example, N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. This inhibition can lead to the prevention of tumor invasion and metastasis. N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the production of inflammatory mediators. In vivo studies have shown that N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide can inhibit tumor growth and metastasis, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments is its wide range of potential applications. N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been shown to possess various biological activities, making it a versatile tool for studying different biological processes. However, one limitation of using N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide is its potential toxicity. N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide. One direction is the development of novel N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide derivatives with improved biological activities and reduced toxicity. Another direction is the investigation of the potential of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Furthermore, the use of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide in material science and nanotechnology is an area that warrants further exploration. Overall, the study of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide has the potential to lead to the development of new therapeutic agents and materials with unique properties.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 3-acetylphenyl isothiocyanate and 2-chloro-4-phenylthiazole-5-carboxylic acid in the presence of a base. The resulting product is then purified through column chromatography to obtain pure N-(3-acetylphenyl)-2-chloro-4-phenyl-1,3-thiazole-5-carboxamide.